Cas no 2228974-14-7 (1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228974-14-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6219405
• PubChem ID: 165839219
• Update Time: 2025-05-25

1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid
• EN300-1809659
• 2228974-14-7

• Inchi： 1S/C10H18O3/c1-9(2,7-11)10(8(12)13)5-3-4-6-10/h11H,3-7H2,1-2H3,(H,12,13)
• InChI Key： XVBHVUOZNGKPOF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2228974-14-7)

1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2228974-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a cyclopentane ring substituted with a carboxylic acid group and a hydroxy-2-methylpropan-2-yl moiety. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, which are critical in targeting metabolic pathways and inflammatory responses. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored pharmacological properties.

In recent years, the demand for high-purity intermediates like CAS No. 2228974-14-7 has surged, particularly in the context of personalized medicine and precision therapeutics. This trend aligns with the broader shift toward targeted drug delivery systems and biocompatible materials, where compounds with well-defined stereochemistry and functional groups are essential. The hydroxy and carboxylic acid groups in this molecule provide multiple sites for conjugation, making it a versatile candidate for prodrug development and bioconjugation strategies.

From a synthetic chemistry perspective, 1-(1-hydroxy-2-methylpropan-2-yl)cyclopentane-1-carboxylic acid is often synthesized via Grignard reactions or nucleophilic substitutions, followed by oxidation steps to introduce the carboxylic acid moiety. Its stability under physiological conditions and compatibility with green chemistry principles have also made it a subject of interest for sustainable manufacturing processes. Researchers are investigating catalytic methods and solvent-free reactions to optimize its production while minimizing environmental impact.

The compound's relevance extends to material science, where its rigid cyclopentane core and polar functional groups contribute to the design of polymeric materials with enhanced mechanical and thermal properties. Innovations in biodegradable polymers and smart coatings have further highlighted the utility of such structurally diverse intermediates. Additionally, its potential role in cosmetic formulations as a skin-conditioning agent or emollient is under exploration, aligning with the rising consumer demand for clean-label ingredients.

As the scientific community continues to uncover the multifaceted applications of CAS No. 2228974-14-7, its commercial and academic significance is expected to grow. Future research may focus on elucidating its structure-activity relationships and expanding its use in nanotechnology and drug delivery platforms. With its balanced hydrophilicity and lipophilicity, this compound stands as a promising candidate for next-generation therapeutic innovations and advanced material designs.